Cas no 1805233-38-8 (Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805233-38-8
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4859054
• Update Time: 2025-05-21

Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-2-16-9(15)4-3-14-7(11)5(6(4)10)8(12)13/h3,8H,2H2,1H3
• InChI Key： CELVJZKFZFAKEE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C(C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate

Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS 1805233-38-8): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS 1805233-38-8) has emerged as a crucial intermediate for pharmaceutical and agrochemical research. This halogenated pyridine derivative combines multiple reactive sites with unique electronic properties, making it particularly valuable for structure-activity relationship (SAR) studies and drug discovery programs targeting challenging biological pathways.

The molecular architecture of 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate features three strategically positioned halogen atoms (bromine, chlorine, and difluoromethyl groups) around the pyridine core. This arrangement enables selective cross-coupling reactions through Buchwald-Hartwig, Suzuki-Miyaura, or other transition metal-catalyzed processes. Researchers particularly value the ethyl ester moiety at the 5-position, which serves as both a protecting group and a handle for further derivatization.

Recent literature highlights the growing importance of difluoromethyl-substituted pyridines in medicinal chemistry. The CF2H group in this compound mimics alcohol and thiol functionalities while offering improved metabolic stability—a key consideration in modern drug design. Pharmaceutical companies are actively investigating similar structures for kinase inhibitors, GPCR modulators, and antiviral agents, especially in light of recent global health challenges.

From a synthetic perspective, CAS 1805233-38-8 demonstrates remarkable versatility. The bromine at the 4-position undergoes smooth palladium-catalyzed couplings, while the chlorine at the 2-position allows sequential functionalization. This dual reactivity pattern enables the construction of diverse biaryl systems and heterocyclic scaffolds that are prevalent in FDA-approved drugs. The compound's stability under various reaction conditions makes it particularly useful for parallel synthesis and combinatorial chemistry approaches.

Material scientists have also explored applications of halogenated pyridine carboxylates in organic electronics. The electron-withdrawing character of the difluoromethyl group combined with the aromatic pyridine core creates interesting electronic properties suitable for organic semiconductors and charge transport materials. Several research groups have incorporated similar structures into OLED materials and photovoltaic devices.

The synthesis of Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate typically involves sequential halogenation of pyridine precursors. Modern routes emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Advanced purification techniques including preparative HPLC and recrystallization ensure high purity levels required for sensitive coupling reactions.

Analytical characterization of CAS 1805233-38-8 reveals distinct spectral features. The 1H NMR spectrum shows characteristic splitting patterns from the difluoromethyl protons, while 13C NMR clearly distinguishes all carbon environments. Mass spectrometry typically displays the expected molecular ion cluster pattern due to the presence of bromine isotopes. These analytical signatures are crucial for quality control in contract research organizations (CROs) and API manufacturing.

Storage and handling recommendations for this compound emphasize protection from moisture and light. While not classified as hazardous under standard protocols, proper laboratory safety practices should always be followed when working with halogenated compounds. The crystalline solid form remains stable at room temperature for extended periods when stored under inert atmosphere.

The commercial availability of Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate from specialty chemical suppliers has increased significantly in recent years. Current market trends show growing demand from drug discovery and agrochemical development sectors, particularly in Asia-Pacific regions. Pricing structures vary based on purity specifications and batch sizes, with custom synthesis options available for large-scale requirements.

Patent literature reveals numerous applications of this pyridine building block in intellectual property filings. Major pharmaceutical companies have incorporated similar structures into cancer therapeutics, anti-inflammatory agents, and CNS drugs. The compound's modular nature allows rapid generation of patentable analogs—a critical factor in competitive therapeutic areas.

Future research directions likely include development of continuous flow processes for its synthesis and exploration of biocatalytic approaches to introduce the difluoromethyl group. As fluorine chemistry continues to gain importance in life sciences, 1805233-38-8 and related compounds will remain valuable tools for addressing complex challenges in precision medicine and sustainable agriculture.